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Compound of Interest

Compound Name: Boc-D-Lys(Z)-OH

Cat. No.: B557103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available material safety data

sheet (MSDS) information for Nα-Boc-Nε-Z-D-lysine (Boc-D-Lys(Z)-OH). As a critical building

block in peptide synthesis and drug development, a thorough understanding of its safety and

handling properties is paramount. This document collates available data on its physical and

chemical properties, hazard classifications, and general safety precautions to ensure safe

laboratory practices.

Physicochemical Properties
Quantitative data on the physical and chemical properties of Boc-D-Lys(Z)-OH are

summarized below. These values are essential for understanding the compound's behavior

under various experimental conditions.
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Property Value Source

Molecular Formula C₁₉H₂₈N₂O₆ PubChem[1]

Molecular Weight 380.4 g/mol PubChem[1]

CAS Number
2389-45-9 (L-isomer), 76477-

42-4 (D-isomer)
PubChem[1]

Form Solid ChemicalBook[2]

Storage Temperature
2-8°C, under inert gas

(nitrogen or Argon)
ChemicalBook[2][3]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication. However, for Boc-D-Lys(Z)-OH, the

GHS classification is not consistently reported across different suppliers. Aggregated data from

the ECHA C&L Inventory indicates that the hazards of this chemical are not uniformly

classified.[1]

The following table summarizes the reported GHS hazard statements from a subset of

notifications. It is crucial for researchers to note these inconsistencies and handle the

compound with appropriate caution.

Hazard Class Hazard Statement
Percentage of
Notifications

Skin Corrosion/Irritation H315: Causes skin irritation 50%

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
50%

Due to the lack of consensus on the GHS classification, a conservative approach to handling is

recommended, treating the substance as potentially hazardous.
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Detailed experimental protocols for the determination of the toxicological and ecotoxicological

properties of Boc-D-Lys(Z)-OH are not available in the public domain. The summarized hazard

data is based on notifications to regulatory bodies by chemical suppliers.

Recommended Safety Precautions and Handling
Given the reported skin and eye irritation potential, the following general safety precautions,

derived from safety data sheets of similar amino acid derivatives, should be observed when

handling Boc-D-Lys(Z)-OH:

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation

exposure.[4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[4]

Respiratory Protection: If dusts are generated, a NIOSH-approved respirator may be

necessary.[4]

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing dust.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly sealed container in a cool, dry place.[2][4]

As recommended, store at 2-8°C under an inert atmosphere.[2][3]
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First Aid Measures
In case of exposure, the following first-aid measures are recommended based on general

practice for chemical laboratory safety:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.[4]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[4]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.

GHS Hazard Communication Diagram
The following diagram illustrates the potential hazards of Boc-D-Lys(Z)-OH based on the

reported, albeit inconsistent, GHS classifications.

Boc-D-Lys(Z)-OH
GHS Pictogram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Boc-Lys(Z)-OH | C19H28N2O6 | CID 2724765 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 76477-42-4 CAS MSDS (BOC-D-LYS(Z)-OH) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

3. BOC-D-LYS(Z)-OH | 76477-42-4 [amp.chemicalbook.com]

4. peptide.com [peptide.com]

To cite this document: BenchChem. [Navigating the Safety Profile of Boc-D-Lys(Z)-OH: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557103#boc-d-lys-z-oh-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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